Cas no 2228386-05-6 (4-3-(difluoromethoxy)phenoxy-4-methylpiperidine)

• Product Name: 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine
• CAS No: 2228386-05-6
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6276720
• PubChem ID: 165868437
• Update Time: 2025-05-22

4-3-(difluoromethoxy)phenoxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine
• EN300-1955031
• 2228386-05-6
• 4-[3-(difluoromethoxy)phenoxy]-4-methylpiperidine

• Inchi： 1S/C13H17F2NO2/c1-13(5-7-16-8-6-13)18-11-4-2-3-10(9-11)17-12(14)15/h2-4,9,12,16H,5-8H2,1H3
• InChI Key： ZXECBWSLDYLPRO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)OC1(C)CCNCC1)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine

Comprehensive Overview of 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine (CAS No. 2228386-05-6)

4-3-(difluoromethoxy)phenoxy-4-methylpiperidine (CAS No. 2228386-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine core substituted with a difluoromethoxy and phenoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter activity.

In recent years, the demand for fluorinated compounds like 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where fluorine incorporation is a key strategy to improve drug efficacy. The compound’s CAS No. 2228386-05-6 is frequently searched in academic databases and patent filings, reflecting its relevance in innovative drug design.

From a synthetic chemistry perspective, 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. Its difluoromethoxy moiety is particularly noteworthy, as it often enhances lipophilicity and membrane permeability—critical factors in blood-brain barrier penetration. These attributes make it a promising candidate for addressing neurodegenerative diseases, a hot topic in biomedical research.

The agrochemical industry also explores CAS No. 2228386-05-6 for developing novel crop protection agents. Fluorinated compounds are known to improve pesticidal activity and environmental resilience, aligning with the global push for sustainable agriculture. Searches for fluorinated agrochemicals and piperidine derivatives often highlight this compound’s potential, underscoring its dual utility in life sciences.

Quality control and scalability are critical for 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine production. Analytical techniques like HPLC and NMR spectroscopy are essential to ensure purity, a recurring concern among buyers and researchers. The compound’s stability under various conditions is another frequently searched topic, particularly for industrial applications.

In summary, 4-3-(difluoromethoxy)phenoxy-4-methylpiperidine (CAS No. 2228386-05-6) represents a cutting-edge intersection of medicinal chemistry and material science. Its multifaceted applications and alignment with trending research areas ensure its continued relevance in scientific and industrial communities.